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Rehmaionoside B Identification Methods

The table below summarizes the key parameters for identifying Rehmaionoside B using mass spectrometry,

as reported in recent research.

Parameter Specification / Observed Value

Analytical Technique UPLC-Q-TOF-MS / UHPLC-Q-TOF-IMS [1] [2]

Ionization Mode Positive ion mode [1] [2]

Observed Adduct Ion [M+Na]+ [1] [2]

Accurate Mass (m/z) 413.2149 [1] [2]

Molecular Formula C19H34O8 [1] [2]

Key MS/MS Fragments 211.1692, 193.1592, 175.1484 [1] [2]

Proposed Fragmentation
Pathway

Loss of a glucose unit (162 Da), followed by consecutive losses of two
water molecules (H2O) [1] [2]
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Experimental Workflow for Identification

The following diagram outlines the general experimental workflow used in the studies to identify

Rehmaionoside B and other similar compounds.

Sample Preparation:
Rehmanniae Radix extracts

UPLC/Q-TOF-MS Analysis

Data Processing:
Molecular formula prediction

(Mass error < 10 ppm)

MS/MS Fragmentation Analysis

Structural Identification &
Isomer Differentiation

Click to download full resolution via product page

Research Context and Deeper Analysis

The identification of Rehmaionoside B is part of a broader effort to understand how processing affects the

chemical composition of Rehmanniae Radix (Rehmannia root). Here's a deeper look at the findings:

Isomeric Relationship: Rehmaionoside B was identified as an isomer of Rehmaionoside A. They

share the same molecular formula and molecular weight but have different chemical structures [1] [2].
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Research Objective: These studies aim to qualitatively profile the chemical differences between

various processed forms of Rehmanniae Radix (e.g., fresh, raw, and prepared). The goal is to link
these compositional changes to the herb's varying therapeutic effects [1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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